Cas no 1956318-99-2 (N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride)

• Product Name: N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride
• CAS No: 1956318-99-2
• MF: C₁₀H₂₆ClN₅
• MW: 251.79994058609
• CID: 4822707
• Update Time: 2025-06-23

N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride
• N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride(1:x)

• Inchi： 1S/C10H25N5.ClH/c11-1-3-13-4-6-15-9-7-14(5-2-12)8-10-15;/h13H,1-12H2;1H
• InChI Key： BYASJBUCMLHPTM-UHFFFAOYSA-N
• SMILES： Cl.N1(CCNCCN)CCN(CCN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 145
• Topological Polar Surface Area: 70.6

Additional information on N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride

N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride: A Comprehensive Overview

N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride (CAS No. 1956318-99-2) is a multifunctional organic compound with significant potential in various biomedical applications. This compound, often referred to as AEPPED, is characterized by its unique molecular structure, which includes a piperazine ring and multiple amine functionalities. These features make it an attractive candidate for drug development and other chemical applications.

The molecular formula of N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride is C₁₀H₂₃N₅·HCl, and its molecular weight is approximately 245.78 g/mol. The compound is a white crystalline solid that is highly soluble in water and polar organic solvents. Its solubility and stability properties are crucial for its use in various formulations and reactions.

In recent years, N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride has garnered attention due to its potential as a building block in the synthesis of complex molecules. The presence of multiple amine groups allows for the formation of diverse chemical bonds, making it a versatile reagent in organic synthesis. Additionally, the piperazine ring provides structural rigidity and enhances the compound's ability to interact with biological targets.

One of the key areas of research involving N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride is its application in drug discovery and development. Studies have shown that this compound can serve as a scaffold for the design of novel drugs targeting various diseases. For instance, researchers have explored its use in the development of antiviral agents, where its ability to interact with viral proteins has been leveraged to inhibit viral replication.

Another promising application of N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride is in the field of neuroscience. The compound's ability to modulate neurotransmitter systems has led to investigations into its potential as a therapeutic agent for neurological disorders such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that it can enhance cognitive function and improve motor skills in animal models.

The pharmacological properties of N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride have also been studied extensively. Its low toxicity profile and good bioavailability make it suitable for both preclinical and clinical studies. In vitro assays have demonstrated its ability to cross the blood-brain barrier, which is crucial for its effectiveness in treating central nervous system disorders.

Beyond its medicinal applications, N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride has found use in other areas of chemistry and materials science. Its amine functionalities can be utilized in the synthesis of polymers and other functional materials. For example, researchers have developed novel polymeric materials using this compound as a monomer, which exhibit enhanced mechanical properties and biocompatibility.

In conclusion, N1-(2-(4-(2-Aminoethyl)piperazin-1-yl)ethyl)ethane-1,2-diamine hydrochloride (CAS No. 1956318-99-2) is a versatile compound with a wide range of potential applications in biomedical research and chemical synthesis. Its unique molecular structure and favorable properties make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new uses for this compound will be discovered, further expanding its impact on various scientific fields.